Cas no 1956370-86-7 (Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate)

Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate is a synthetic organic compound with notable reactivity and selectivity. This compound exhibits high thermal stability and is well-suited for synthesis applications where structural specificity is critical. Its unique thiadiazole and pyridine moieties offer versatile synthetic opportunities and potential applications in drug discovery and material science.
Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate structure
1956370-86-7 structure
Product Name:Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate
CAS No:1956370-86-7
MF:C13H16N4O2S
MW:292.356740951538
CID:4780336
Update Time:2025-07-15

Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate
    • Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate
    • Inchi: 1S/C13H16N4O2S/c1-13(2,3)19-12(18)15-8-10-16-17-11(20-10)9-6-4-5-7-14-9/h4-7H,8H2,1-3H3,(H,15,18)
    • InChI Key: AFJCYVOTZJIICZ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CN=2)=NN=C1CNC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 335
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105

Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate Pricemore >>

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Additional information on Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate

Tert-Butyl ((5-(Pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate (CAS No. 1956370-86-7): An Overview

Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate (CAS No. 1956370-86-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural motif that combines a tert-butyl group, a pyridine ring, and a thiadiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule. This is particularly important in drug design, as it can improve the pharmacokinetic properties of the compound, such as its solubility and metabolic stability. The pyridine ring, on the other hand, is known for its aromaticity and electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. The thiadiazole ring adds further complexity to the molecule, contributing to its overall bioactivity and selectivity.

Recent studies have explored the potential of Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound has shown promising results in preclinical studies for its ability to modulate specific enzymes and receptors involved in neurodegeneration. For instance, it has been reported to inhibit certain proteases that are implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and cytokines, suggesting its potential as a therapeutic agent for managing inflammatory conditions.

The pharmacological profile of Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate has been further characterized through various in vitro and in vivo experiments. These studies have provided valuable insights into its mechanism of action and safety profile. For example, it has been shown to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development.

Moreover, the compound has been evaluated for its cytotoxicity against various cancer cell lines. Preliminary results indicate that it possesses selective cytotoxic activity against certain types of cancer cells while showing minimal toxicity to normal cells. This selective toxicity is an important consideration in cancer therapy, as it can help minimize side effects associated with conventional chemotherapy.

The structural versatility of Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate also makes it an attractive scaffold for medicinal chemistry optimization. Researchers have synthesized a series of analogs by modifying different parts of the molecule to enhance its potency and selectivity. These efforts have led to the identification of several promising lead compounds that are currently being evaluated for their therapeutic potential.

In conclusion, Tert-Butyl ((5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)methyl)carbamate (CAS No. 1956370-86-7) represents a promising candidate in the field of medicinal chemistry with potential applications in neurodegenerative diseases, inflammation management, and cancer therapy. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical use.

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